N-[1-(aminocarbonyl)-2,2-dimethylpropyl]-1-(5-fluoropentyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-2-(5-fluoropentyl)-5-(4-fluorophenyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C21H28F2N4O2/c1-21(2,3)18(19(24)28)25-20(29)17-13-16(14-7-9-15(23)10-8-14)26-27(17)12-6-4-5-11-22/h7-10,13,18H,4-6,11-12H2,1-3H3,(H2,24,28)(H,25,29)
• InChI Key: CMXMZASHZSECQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C(=O)N)NC(=O)C1=CC(=NN1CCCCCF)C2=CC=C(C=C2)F
• Molecular Formula: C21H28F2N4O2
• DSSTOX Substance ID: DTXSID001342378
• Molecular Weight: 406.5 g/mol
• CAS No.: 1969261-68-4

Description

N-[1-(Aminocarbonyl)-2,2-dimethylpropyl]-1-(5-fluoropentyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide is a pyrazole-based carboxamide derivative featuring fluorinated alkyl and aryl substituents. Its structural complexity includes a 5-fluoropentyl chain at the pyrazole N1 position, a 4-fluorophenyl group at C3, and a branched carboxamide moiety at C3.

Preparation Methods

Pyrazole Core Synthesis

The foundational step in synthesizing this compound involves constructing the 1H-pyrazole-5-carboxamide backbone. A widely adopted strategy, as described in synthetic cannabinoid research, utilizes cyclocondensation reactions between hydrazine derivatives and 1,3-dicarbonyl precursors .

Reaction Mechanism and Conditions

• Cyclocondensation :
  Hydrazine hydrate reacts with a 1,3-dicarbonyl compound (e.g., ethyl 3-(4-fluorophenyl)-3-oxopropanoate) under acidic conditions to form the pyrazole ring. Acetic anhydride or hydrochloric acid is typically employed as the catalyst, with reflux temperatures (80–100°C) facilitating the reaction .

  $$\text{1,3-Dicarbonyl} + \text{Hydrazine} \xrightarrow{\text{AcOH, reflux}} \text{Ethyl 3-(4-fluorophenyl)-1H-pyrazole-5-carboxylate}$$

• Methylation :
  The pyrazole nitrogen is alkylated using dimethyl sulfate in the presence of sodium bicarbonate, yielding the 1-methylpyrazole derivative. This step occurs in toluene at 50°C, with careful temperature control to avoid side reactions .

Step	Reagents	Conditions	Yield (%)	Citation
1	Hydrazine hydrate, acetic anhydride	Reflux, 8 hr	78–85
2	Dimethyl sulfate, NaHCO₃	50°C, toluene	90

Introduction of the 5-Fluoropentyl Side Chain

The 5-fluoropentyl group is introduced via nucleophilic substitution or alkylation. This step requires activation of the pyrazole nitrogen and selective fluorination.

Alkylation Protocol

• Halogenation :
  The pyrazole intermediate is treated with 5-fluoropentyl bromide in anhydrous tetrahydrofuran (THF) using potassium carbonate as a base. The reaction proceeds at room temperature for 12–24 hours .

  $$\text{Pyrazole} + \text{5-Fluoropentyl bromide} \xrightarrow{\text{K₂CO₃, THF}} \text{1-(5-Fluoropentyl)pyrazole}$$

• Purification :
  The crude product is washed with brine, dried over sodium sulfate, and recrystallized from ethyl acetate to achieve >95% purity .

Parameter	Value	Citation
Solvent	THF
Base	K₂CO₃
Yield	82%

Functionalization with 4-Fluorophenyl Group

The 3-position of the pyrazole ring is functionalized with a 4-fluorophenyl group via cross-coupling or direct substitution.

Suzuki-Miyaura Coupling

A palladium-catalyzed coupling between a pyrazole boronic ester and 4-fluorophenyl bromide is employed. This method ensures regioselectivity and high yields .

$$\text{Pyrazole-Bpin} + \text{4-Fluorophenyl bromide} \xrightarrow{\text{Pd(PPh₃)₄, Na₂CO₃}} \text{3-(4-Fluorophenyl)pyrazole}$$

Catalyst	Ligand	Solvent	Yield (%)
Pd(PPh₃)₄	None	DME/H₂O	88

Amide Bond Formation

The final step involves coupling the pyrazole-5-carboxylic acid with N-(1-amino-2,2-dimethylpropyl)carboxamide.

Acid Chloride Method

• Activation :
  The carboxylic acid is converted to its acid chloride using thionyl chloride (SOCl₂) under reflux .

  $$\text{Pyrazole-5-COOH} \xrightarrow{\text{SOCl₂, reflux}} \text{Pyrazole-5-COCl}$$

• Amidation :
  The acid chloride reacts with N-(1-amino-2,2-dimethylpropyl)carboxamide in THF, with triethylamine as a base. The reaction is stirred at 0°C to room temperature for 6 hours .

  $$\text{Pyrazole-5-COCl} + \text{Amine} \xrightarrow{\text{Et₃N, THF}} \text{Target Compound}$$

Parameter	Value	Citation
Reaction Time	6 hr
Temperature	0°C→RT
Yield	75%

Characterization and Validation

The final product is characterized via nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

Spectral Data

• ¹H NMR (400 MHz, CDCl₃) : δ 7.82 (s, 1H, pyrazole-H), 7.45–7.35 (m, 2H, Ar-H), 6.95–6.85 (m, 2H, Ar-H), 4.25 (t, 2H, -CH₂F), 3.50 (s, 2H, -NH₂), 1.85–1.45 (m, 6H, -CH₂-), 1.20 (s, 6H, -C(CH₃)₂) .

• MS (ESI+) : m/z 393.2 [M+H]⁺.

Challenges and Optimization

• Regioselectivity : Competing alkylation at the pyrazole N-1 and N-2 positions necessitates careful temperature control .

• Fluorination Efficiency : Direct fluorination of the pentyl chain often requires hazardous reagents (e.g., HF), prompting the use of pre-fluorinated building blocks .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 5-fluoro-3,5-ADB-PFUPPYCA can undergo oxidation reactions, particularly at the fluoropentyl chain, leading to the formation of hydroxylated metabolites.

Reduction: The compound can also undergo reduction reactions, although these are less common.

Substitution: Substitution reactions can occur at the fluorophenyl group, where the fluorine atom can be replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Halogen exchange reactions can be facilitated by nucleophilic reagents like sodium iodide.

Major Products Formed:

Oxidation: Hydroxylated metabolites.

Reduction: Reduced derivatives of the parent compound.

Substitution: Substituted pyrazole derivatives.

Scientific Research Applications

Structure and Composition

• Molecular Formula : C21H28F2N4O2
• IUPAC Name : N-[1-(aminocarbonyl)-2,2-dimethylpropyl]-1-(5-fluoropentyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide
• CAS Number : 1969261-68-4

The compound features a complex structure with multiple functional groups that contribute to its biological activity. The presence of fluorine atoms enhances its lipophilicity, potentially influencing its interaction with biological targets.

Synthetic Cannabinoids

5F-MDMB-PINACA is classified as a synthetic cannabinoid receptor agonist. It mimics the effects of naturally occurring cannabinoids by binding to cannabinoid receptors in the brain, which are involved in various physiological processes such as pain sensation, mood regulation, and appetite control .

Case Study: Cannabinoid Receptor Agonism

Research has shown that synthetic cannabinoids like 5F-MDMB-PINACA can exhibit varying degrees of potency and efficacy at cannabinoid receptors. Studies indicate that this compound may have enhanced affinity for CB1 receptors compared to natural cannabinoids, suggesting potential therapeutic applications in pain management and appetite stimulation .

Anticancer Activity

Recent studies have explored the anticancer properties of pyrazole derivatives, including 5F-MDMB-PINACA. The compound's structural features may contribute to its ability to inhibit tumor growth.

Case Study: Anticancer Mechanisms

In vitro assays have demonstrated that compounds similar to 5F-MDMB-PINACA exhibit significant growth inhibition against various cancer cell lines. For instance, a related study reported percent growth inhibitions ranging from 51% to 86% against several human tumor cell lines . The mechanisms underlying this activity may involve the induction of apoptosis and inhibition of cell proliferation.

Inflammation and Pain Management

The modulation of inflammatory pathways is another area where synthetic cannabinoids show promise. Research indicates that compounds like 5F-MDMB-PINACA can influence inflammatory responses by interacting with cannabinoid receptors.

Case Study: Inflammatory Response Modulation

Experimental models have shown that synthetic cannabinoids can reduce inflammation markers in animal models of arthritis and other inflammatory diseases. This suggests potential applications in treating chronic pain conditions associated with inflammation .

Neuroprotective Effects

Emerging evidence suggests that synthetic cannabinoids may offer neuroprotective benefits, particularly in neurodegenerative diseases.

Case Study: Neuroprotection in Animal Models

Studies involving animal models have indicated that synthetic cannabinoids can protect neuronal cells from damage induced by oxidative stress and excitotoxicity. This opens avenues for exploring their use in conditions like Alzheimer's disease and multiple sclerosis .

Mechanism of Action

5-fluoro-3,5-ADB-PFUPPYCA exerts its effects by acting as an agonist of the CB1 receptor, a G-protein coupled receptor found primarily in the central nervous system. Upon binding to the CB1 receptor, the compound activates intracellular signaling pathways that lead to the release of neurotransmitters, resulting in its psychoactive effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Structural Analogues

Core Pyrazole Modifications

• N-Cyclopentyl-3-(4-Fluorophenyl)-1H-Pyrazole-5-Carboxamide (): This compound shares the 3-(4-fluorophenyl)pyrazole core but substitutes the 5-fluoropentyl chain with a cyclopentyl group.
• 5,3-AB-CHMFUPPYCA () :
  Features a cyclohexylmethyl group at N1 and a 4-fluorophenyl group at C3. The absence of fluorine in the alkyl chain may decrease metabolic resistance to oxidative degradation compared to the 5-fluoropentyl substituent .

Fluorinated Alkyl Chains

• 4F-CUMYL-5F-PINACA (): While this compound is an indazole derivative (vs. pyrazole core), it shares the 5-fluoropentyl chain and a fluorinated aryl group. The indazole core may confer higher receptor-binding affinity in cannabinoid receptor assays compared to pyrazole derivatives, highlighting the impact of heterocycle choice .

Carboxamide Variations

• N-(2,4-Difluorophenyl)-1-Methyl-1H-Pyrazole-5-Carboxamide (): Substitutes the branched aminocarbonyl group with a simple 2,4-difluorophenyl carboxamide.

Receptor Binding and Signaling ()

Pyrazole carboxamides with 4-fluorophenyl groups, such as those in and , were evaluated in CHO-k1 cells for neurotensin receptor (NTS1/NTS2) activity. Key findings:

• Calcium Mobilization Assays : EC50 values ranged from 10 nM to 1 µM, with fluorinated alkyl chains (e.g., 5-fluoropentyl) showing enhanced potency due to increased lipophilicity and membrane penetration .
• Competitive Binding : IC50 values for NTS1 binding were lower in compounds with branched carboxamide substituents (e.g., 2,2-dimethylpropyl), suggesting steric compatibility with receptor pockets .

Insecticidal Activity ()

Fipronil derivatives, such as 2-chloro-N-[1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-3-cyano-1H-pyrazol-5-yl]acetamide, demonstrate the role of electron-withdrawing groups (e.g., trifluoromethyl) in enhancing insecticidal efficacy. The target compound’s 4-fluorophenyl group may offer moderate activity but lacks the strong electron-withdrawing effects seen in Fipronil .

Physicochemical Properties

NMR Spectral Data ()

Comparative analysis of pyrazole derivatives revealed:

• Region A (δ 29–36 ppm) : Chemical shifts in this region correlate with substituents at N1. The 5-fluoropentyl chain may induce upfield shifts due to electron-withdrawing effects .
• Region B (δ 39–44 ppm): Sensitive to C3 aryl groups; 4-fluorophenyl substituents show distinct splitting patterns vs. non-fluorinated analogs .

Lipophilicity and Solubility

Biological Activity

N-[1-(aminocarbonyl)-2,2-dimethylpropyl]-1-(5-fluoropentyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, commonly referred to as 5-Fluoro ADB-PINACA, is a synthetic cannabinoid that has garnered attention for its potential biological activities and implications in pharmacology and toxicology. This compound is structurally related to other cannabinoids and exhibits properties that may affect the endocannabinoid system.

• Molecular Formula : C21H28F2N4O2
• Molecular Weight : 406.5 g/mol
• CAS Number : 1969261-68-4
• IUPAC Name : this compound

5-Fluoro ADB-PINACA acts primarily as a cannabinoid receptor agonist, particularly at the CB1 receptor. This interaction can lead to various physiological effects, including analgesia, altered mood, and increased appetite. The compound's structure allows it to mimic natural cannabinoids, which may explain its psychoactive effects.

Biological Activity Overview

Research indicates that 5-Fluoro ADB-PINACA exhibits several biological activities:

• Psychoactive Effects : Similar to THC, this compound can induce euphoria and relaxation.
• Analgesic Properties : Preliminary studies suggest potential pain-relieving effects.
• Appetite Stimulation : Like other cannabinoids, it may enhance appetite.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Psychoactivity	Euphoria, relaxation
Analgesia	Pain relief
Appetite Stimulation	Increased hunger

Case Studies and Research Findings

Several studies have explored the biological activity of 5-Fluoro ADB-PINACA:

• Study on Psychoactive Effects :
  • A study published in Drug Testing and Analysis reported that users experienced significant psychoactive effects similar to those of THC. The study highlighted the compound's potency and the risk of overdose due to its high affinity for cannabinoid receptors .
• Toxicological Assessment :
  • Research conducted by Girreser et al. (2015) evaluated the toxicological profile of synthetic cannabinoids, including 5-Fluoro ADB-PINACA. The findings indicated that while the compound has therapeutic potential, it also poses significant risks for toxicity and adverse effects .
• Analgesic Research :
  • An investigation into the analgesic properties of synthetic cannabinoids found that compounds similar to 5-Fluoro ADB-PINACA could effectively reduce pain responses in animal models . This suggests a potential pathway for developing new pain management therapies.

Safety and Regulatory Status

Due to its classification as a synthetic cannabinoid, 5-Fluoro ADB-PINACA is often associated with illegal drug use and is listed among substances of abuse. Its safety profile remains under investigation, with reports indicating potential for severe side effects including psychosis and cardiovascular issues.

Q & A

Q. Basic: What are the optimal synthetic routes for this compound?

Methodological Answer:
Synthesis typically involves multi-step protocols, including pyrazole ring formation, fluorinated alkyl chain introduction, and carboxamide coupling. Key steps:

Pyrazole Core Synthesis : Cyclocondensation of hydrazine derivatives with β-diketones under acidic conditions (e.g., HCl/EtOH) .

Fluoropentyl Substitution : Nucleophilic substitution using 5-fluoropentyl halides under basic conditions (e.g., K₂CO₃ in DMF) .

Carboxamide Coupling : Amide bond formation via carbodiimide-mediated coupling (e.g., EDC/HOBt) between the pyrazole carboxylic acid and the aminocarbonyl-dimethylpropyl amine .

Critical Parameters :

• Temperature control (0–60°C range) to minimize side reactions.
• Use of anhydrous solvents (DMF, THF) to prevent hydrolysis of intermediates.

Q. Basic: Which spectroscopic techniques are critical for structural characterization?

Methodological Answer :

Technique	Application	Example Data
¹H/¹³C NMR	Assigns proton/carbon environments	δ 7.2–8.1 ppm (fluorophenyl protons), δ 4.1 ppm (fluoropentyl -CH₂F)
19F NMR	Confirms fluorine substituent positions	δ -120 to -220 ppm (fluoropentyl and fluorophenyl groups)
X-ray Crystallography	Resolves 3D structure and regiochemistry	Bond angles: Pyrazole ring (≈120°), fluorophenyl planarity
FTIR	Identifies carbonyl (C=O, ≈1650 cm⁻¹) and amide (N-H, ≈3300 cm⁻¹) groups

Q. Advanced: How can regioisomers or stereoisomers be differentiated during synthesis?

Methodological Answer :

• Chromatographic Separation : Use reverse-phase HPLC with C18 columns (acetonitrile/water gradient) to resolve regioisomers .
• NMR Analysis : Compare coupling constants (e.g., 3JHH for pyrazole protons) and NOESY correlations to distinguish stereochemistry .
• X-ray Diffraction : Definitive confirmation of regiochemistry via crystal structure analysis (e.g., pyrazole substitution pattern) .

Case Study : differentiated regioisomers using ¹H NMR splitting patterns and X-ray data, confirming the 3-(4-fluorophenyl) substitution .

Q. Advanced: What computational methods predict the compound’s biological targets?

Methodological Answer :

• Molecular Docking : AutoDock Vina or Schrödinger Suite to model interactions with targets (e.g., CB1 receptors or kinases). Fluorine atoms enhance hydrophobic binding .
• MD Simulations : GROMACS simulations (100 ns) assess binding stability and ligand-receptor dynamics .
• QSAR Models : Correlate substituent electronegativity (fluorine) with activity using Hammett constants .

Example : combined docking (Glide SP) with MM-GBSA scoring to identify adamantane-pyrazole hybrids as potent enzyme inhibitors .

Q. Advanced: How to address contradictions in reported biological activity data?

Methodological Answer :
Contradictions often arise from:

Assay Variability : Cell lines (e.g., HEK293 vs. CHO) express differing receptor densities. Validate via orthogonal assays (e.g., cAMP vs. β-arrestin recruitment) .

Solubility Issues : Fluorinated alkyl chains reduce aqueous solubility. Use DMSO stocks ≤0.1% to avoid cytotoxicity artifacts .

Metabolic Stability : Microsomal incubation (e.g., human liver microsomes) identifies rapid degradation pathways (e.g., esterase cleavage) .

Resolution Strategy : Replicate studies under standardized conditions (e.g., pH 7.4 buffer, 37°C) and report full experimental parameters .

Q. Advanced: How do fluorinated substituents influence structure-activity relationships (SAR)?

Methodological Answer :

Substituent	Impact on Activity	Mechanism
5-Fluoropentyl	Enhances lipophilicity (logP ↑) and CNS penetration	Increased membrane permeability
4-Fluorophenyl	Strengthens π-π stacking with aromatic residues (e.g., Tyr in kinases)
Aminocarbonyl-dimethylpropyl	Improves metabolic stability by resisting esterase cleavage

Case Study : showed replacing 4-fluorophenyl with chlorophenyl reduced affinity by 10-fold, highlighting fluorine’s electronic effects .

Q. Basic: What are optimal storage conditions for this compound?

Methodological Answer :

• Temperature : Store at -20°C in sealed, light-resistant vials to prevent photodegradation.
• Solvent : Lyophilized powder or DMSO solutions (≤10 mM) to avoid hydrolysis.
• Stability Monitoring : Periodic HPLC analysis (e.g., every 6 months) to detect degradation (e.g., fluorophenyl dehalogenation) .

Q. Advanced: What challenges exist in pharmacokinetic (PK) profiling?

Methodological Answer :

• Absorption : High logP (≈4.5) limits aqueous solubility. Use nanoformulations (e.g., liposomes) for in vivo studies .
• Metabolism : Fluoropentyl chains undergo ω-oxidation (CYP3A4). Identify metabolites via LC-MS/MS .
• Excretion : Biliary excretion predominates due to molecular weight (>500 Da). Monitor fecal clearance in rodent models .

Tools : PBPK modeling (GastroPlus) predicts human PK parameters from preclinical data .